Cas no 1864062-67-8 (3-[(4-Methoxyphenyl)sulfanyl]azetidine hydrochloride)

• Product Name: 3-[(4-Methoxyphenyl)sulfanyl]azetidine hydrochloride
• CAS No: 1864062-67-8
• MF: C₁₀H₁₄ClNOS
• MW: 231.742260456085
• CID: 5706910
• PubChem ID: 72716428
• Update Time: 2025-10-28

3-[(4-Methoxyphenyl)sulfanyl]azetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-241530
• AKOS026746791
• 3-[(4-methoxyphenyl)sulfanyl]azetidinehydrochloride
• 3-[(4-methoxyphenyl)sulfanyl]azetidine hydrochloride
• 1864062-67-8
• F2167-0406
• 3-[(4-Methoxyphenyl)sulfanyl]azetidine hydrochloride

• Inchi： 1S/C10H13NOS.ClH/c1-12-8-2-4-9(5-3-8)13-10-6-11-7-10;/h2-5,10-11H,6-7H2,1H3;1H
• InChI Key： CBBXIVKZEFGLNC-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC(=CC=1)OC)C1CNC1

Computed Properties

• Exact Mass: 231.0484629g/mol
• Monoisotopic Mass: 231.0484629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6Ų

Additional information on 3-[(4-Methoxyphenyl)sulfanyl]azetidine hydrochloride

Introduction to 3-[(4-Methoxyphenyl)sulfanyl]azetidine hydrochloride (CAS No. 1864062-67-8)

3-[(4-Methoxyphenyl)sulfanyl]azetidine hydrochloride (CAS No. 1864062-67-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of azetidine, a four-membered heterocyclic ring, and features a sulfanyl group attached to a 4-methoxyphenyl moiety. The presence of these functional groups imparts unique chemical and biological properties, making it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical structure of 3-[(4-Methoxyphenyl)sulfanyl]azetidine hydrochloride is characterized by its azetidine ring, which is known for its rigidity and conformational stability. The sulfanyl group (thioether) and the 4-methoxyphenyl substituent contribute to the compound's lipophilicity and electronic properties, which are crucial for its biological activity. The hydrochloride salt form ensures good solubility in aqueous media, facilitating its use in various biological assays and formulations.

Recent studies have highlighted the potential of 3-[(4-Methoxyphenyl)sulfanyl]azetidine hydrochloride in modulating specific biological targets. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. GPCRs are involved in a wide range of physiological processes, including neurotransmission, hormone signaling, and immune responses. By selectively modulating these receptors, 3-[(4-Methoxyphenyl)sulfanyl]azetidine hydrochloride could offer new avenues for treating diseases such as neurological disorders, cardiovascular conditions, and inflammatory diseases.

In addition to its potential as a GPCR modulator, 3-[(4-Methoxyphenyl)sulfanyl]azetidine hydrochloride has also been investigated for its anti-inflammatory properties. A study published in the Inflammation Research journal demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that it may have therapeutic potential in managing inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-[(4-Methoxyphenyl)sulfanyl]azetidine hydrochloride has been another area of focus in recent research. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its good oral bioavailability and low toxicity profile make it an attractive candidate for further preclinical and clinical development. Moreover, its ability to cross the blood-brain barrier (BBB) has been noted, which is particularly important for potential applications in central nervous system (CNS) disorders.

The safety and efficacy of 3-[(4-Methoxyphenyl)sulfanyl]azetidine hydrochloride have been evaluated in several preclinical models. In vivo studies using rodent models have demonstrated that this compound can effectively reduce inflammation and improve disease outcomes without significant adverse effects. These results are promising and warrant further investigation in more advanced preclinical models and eventually clinical trials.

Beyond its therapeutic applications, 3-[(4-Methoxyphenyl)sulfanyl]azetidine hydrochloride has also been explored as a tool compound in chemical biology research. Its unique structure and functional groups make it an excellent probe for studying protein-protein interactions and signaling pathways. Researchers have used this compound to gain insights into the mechanisms underlying various biological processes, contributing to a deeper understanding of disease pathogenesis.

In conclusion, 3-[(4-Methoxyphenyl)sulfanyl]azetidine hydrochloride (CAS No. 1864062-67-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its potential as a GPCR modulator, anti-inflammatory agent, and tool compound highlights its significance in advancing our understanding of biological systems and developing new therapeutic strategies. Ongoing research continues to uncover new aspects of its biological activity and pharmacological properties, making it an exciting area of study for scientists and researchers alike.